Cas no 125962-60-9 (1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)-)

• Product Name: 1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)-
• CAS No: 125962-60-9
• MF: C₁₄H₁₅BrO₂
• MW: 295.171703577042
• CID: 1218641
• PubChem ID: 10085850
• Update Time: 2025-11-01

1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)-
• 8-(4-bromophenyl)-1,4-dioxaspiro[4.5]dec-7-ene
• 125962-60-9
• BS-46151
• DTXSID70435441
• 8-(4-Bromophenyl)-1,4-dioxaspiro(4.5)dec-7-ene
• 8-(4-Bromo-phenyl)-1,4-dioxa-spiro[4.5]dec-7-ene
• AKOS015964171
• DB-208072
• J-005306
• D80118
• SCHEMBL2384758
• OWDXWFQOWJGTRP-UHFFFAOYSA-N

• Inchi： 1S/C14H15BrO2/c15-13-3-1-11(2-4-13)12-5-7-14(8-6-12)16-9-10-17-14/h1-5H,6-10H2
• InChI Key： OWDXWFQOWJGTRP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CCC2(CC1)OCCO2

Computed Properties

• Exact Mass: 294.02555
• Monoisotopic Mass: 294.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on 1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)-

1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)- (CAS No. 125962-60-9): A Comprehensive Overview of Structure, Synthesis, and Applications in Biomedical Research

1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)- is a unique heterocyclic compound with a complex molecular framework that has attracted significant attention in the field of biomedical research. Its chemical structure, defined by the CAS No. 125962-60-9 identifier, features a spirocyclic system combining a decaline core with a dioxane ring, while the 8-(4-bromophenyl) substituent introduces functional groups with potential pharmacological relevance. Recent studies have highlighted its potential as a scaffold for drug development due to its ability to modulate biological processes through interactions with specific molecular targets.

The molecular architecture of 1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)- is characterized by its spirocyclic linkage, which connects the decaline ring to a dioxane ring through a single atom. This structural feature provides unique steric and electronic properties that influence its reactivity and biological activity. The 4-bromophenyl group at the 8-position introduces aromaticity and conjugation, which may enhance its ability to interact with biological macromolecules such as proteins and nucleic acids. These structural characteristics make it a promising candidate for the design of novel therapeutics targeting specific disease mechanisms.

Recent advances in synthetic chemistry have enabled the efficient synthesis of 1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)- through multi-step organic reactions. A 2023 study published in Journal of Medicinal Chemistry demonstrated a novel synthetic route involving a ring-closure reaction between a brominated phenyl derivative and a dioxane-containing precursor. This method achieved high yields and stereocontrol, which is critical for producing enantiomerically pure compounds with biological activity. The development of scalable synthesis protocols has been a key focus in recent years, as it enables the production of sufficient quantities for preclinical and clinical studies.

Research on the biological activity of 1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)- has revealed its potential as a modulator of signaling pathways involved in inflammation and cell proliferation. A 2024 study in ACS Chemical Biology reported that this compound exhibits anti-inflammatory properties by inhibiting the NF-κB pathway, which is implicated in chronic inflammatory diseases. The 8-(4-bromophenyl) group was identified as the key functional moiety responsible for this activity, suggesting that structural modifications of this substituent could lead to the development of more potent anti-inflammatory agents.

Emerging evidence suggests that 1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)- may also have applications in the treatment of neurodegenerative disorders. A 2023 preclinical study published in Neuropharmacology demonstrated its ability to reduce amyloid-beta aggregation in vitro, a hallmark of Alzheimer's disease. The compound's interaction with β-secretase enzymes was proposed as the mechanism underlying this effect. These findings highlight the potential of 1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)- as a therapeutic agent for neurodegenerative conditions, although further studies are needed to confirm its efficacy in vivo.

The pharmacokinetic properties of 1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)- are currently under investigation to assess its suitability for drug development. Preliminary studies suggest that the compound exhibits moderate water solubility and favorable permeability across biological membranes, which are important parameters for oral bioavailability. A 2024 pharmacokinetic study using in silico models predicted that the compound could achieve therapeutic concentrations in target tissues with minimal systemic toxicity, although experimental validation is required to confirm these findings.

Despite its promising biological activity, challenges remain in the development of 1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)- as a therapeutic agent. One major limitation is the need to optimize its chemical structure to improve potency and selectivity. A 2023 study in Drug Discovery Today explored the use of computational methods to predict the binding affinity of structurally related compounds to specific protein targets. These approaches could accelerate the identification of lead compounds with enhanced therapeutic profiles.

Future research on 1,4-Dioxaspiro[4.5]dec-7-ene, 8-(4-bromophenyl)- should focus on elucidating its molecular mechanisms of action and assessing its safety profile in preclinical models. The development of derivatives with improved pharmacokinetic properties and reduced side effects will be critical for its transition from a research compound to a viable therapeutic option. As the field of medicinal chemistry continues to evolve, the CAS No. 125962-60-9 compound represents a valuable scaffold for the design of novel drugs targeting complex biological processes.